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Compound of Interest

Compound Name: NRX-252262

Cat. No.: B8087031 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for NRX-252262 could not be located. The

following guidelines are based on the chemical properties of its known structural components,

including dichlorophenyl, trifluoromethyl, and pyridinone moieties, and general laboratory safety

practices for handling similar chemical compounds. These recommendations should be

supplemented with a thorough risk assessment by the user and adherence to all applicable

local, state, and federal regulations. It is imperative to consult with your institution's

Environmental Health and Safety (EHS) department for specific guidance.

Introduction
NRX-252262 is a research chemical identified as a potent enhancer of the interaction between

β-Catenin and its E3 ligase, SCFβ-TrCP, leading to the degradation of mutant β-catenin.[1][2]

[3] Its utility in drug discovery and development research necessitates clear protocols for its

safe handling and disposal to protect researchers and the environment.

Chemical and Physical Properties
A summary of the known properties of NRX-252262 is presented below. This information is

aggregated from various chemical suppliers and research articles.
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Property Value Source

Chemical Name

4-((2,6-dichlorophenyl)thio)-3-

(5,6-dimethoxyisoindoline-2-

carbonyl)-6-

(trifluoromethyl)pyridin-2(1H)-

one

[4]

CAS Number 2438637-61-5 [1]

Molecular Formula C23H17Cl2F3N2O4S [1]

Molecular Weight 545.35 g/mol [1]

Appearance White solid [5]

Solubility Soluble in DMSO and DMF [5]

Purity (HPLC) ≥ 95% [5]

Storage and Stability
Proper storage is crucial to maintain the integrity of NRX-252262. The following storage

conditions are recommended based on information from suppliers.

Condition Duration Temperature Atmosphere Light

Short-term Days to Weeks 0 - 4 °C Dry Dark

Long-term Months to Years -20 °C or -80°C Dry Dark

Note: Stock solutions are typically stable for up to 1 year at -20°C or 2 years at -80°C when

stored properly.[2]

Health and Safety Precautions
While specific toxicological data for NRX-252262 is unavailable, its chemical structure suggests

that it should be handled with care. The presence of halogenated aromatic rings indicates

potential for irritation and toxicity.
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Standard laboratory PPE is required when handling NRX-252262 in solid or solution form.

PPE Specification

Eye Protection Safety glasses with side shields or goggles.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Body Protection Laboratory coat.

Respiratory Protection

Use in a well-ventilated area or a chemical fume

hood. A NIOSH-approved respirator may be

necessary for handling large quantities or if

engineering controls are insufficient.

Work with NRX-252262 should be conducted in a well-ventilated laboratory.

A chemical fume hood is recommended for all procedures involving the handling of the solid

compound or preparation of stock solutions to minimize inhalation exposure.

An eyewash station and safety shower should be readily accessible.

Experimental Protocols
Pre-weighing Preparation: Ensure all necessary PPE is worn. Prepare the balance and

weighing materials inside a chemical fume hood.

Weighing: Carefully weigh the desired amount of solid NRX-252262.

Solubilization: Add the appropriate volume of a suitable solvent (e.g., DMSO) to the solid to

achieve the desired concentration.

Mixing: Gently vortex or sonicate the solution until the solid is completely dissolved.

Storage: Store the stock solution in a tightly sealed vial at -20°C or -80°C, protected from

light.

Evacuate: Immediately evacuate the spill area.
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Alert: Notify colleagues and the laboratory supervisor.

Assess: From a safe distance, assess the extent of the spill.

Contain (if safe to do so): For small spills, and if properly trained and equipped, contain the

spill using an appropriate absorbent material (e.g., chemical absorbent pads or vermiculite).

Clean-up: Wearing appropriate PPE, carefully collect the absorbent material and spilled

substance into a designated hazardous waste container.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Dispose: Dispose of all contaminated materials as hazardous chemical waste.

Disposal Guidelines
All waste containing NRX-252262 must be treated as hazardous chemical waste.

Solid Waste: Unused NRX-252262, contaminated PPE (gloves, weigh boats, etc.), and spill

clean-up materials should be collected in a clearly labeled, sealed container for solid

chemical waste.

Liquid Waste: Unused solutions of NRX-252262 and contaminated solvents should be

collected in a designated, sealed container for halogenated organic waste.

Sharps Waste: Needles and syringes used to handle solutions of NRX-252262 should be

disposed of in a designated sharps container.

Labeling: Ensure all waste containers are clearly and accurately labeled with the contents,

including the full chemical name "NRX-252262" and the appropriate hazard warnings.

Storage: Store waste containers in a designated, well-ventilated, and secure secondary

containment area until they are collected for disposal.

Collection: Arrange for the collection and disposal of the hazardous waste through your

institution's EHS department or a licensed chemical waste disposal contractor.

Do not dispose of NRX-252262 down the drain or in regular trash.
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Visualizations
NRX-252262 Handling and Disposal Workflow

Handling

Disposal

Receive Compound

Store at -20°C or -80°C

Wear Appropriate PPE

Weigh in Fume Hood

Dissolve in Solvent

Perform Experiment

Solid Waste Liquid Waste

Labeled Hazardous Waste Container

Dispose via EHS

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b8087031?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8087031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for the safe handling and disposal of NRX-252262.

NRX-252262 Spill Response Decision Tree
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Caption: Decision tree for responding to a spill of NRX-252262.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8087031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

